Cas no 1361772-96-4 (3-Cyano-5-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-5-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1361772-96-4
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4910188
• Update Time: 2023-08-21

3-Cyano-5-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F3N2O/c1-5-2-6(3-12)7(13-4-5)14-8(9,10)11/h2,4H,1H3
• InChI Key： GERIVUCKSVUVDI-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(C)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9